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Compound of Interest

Compound Name: TCO-PEG6-NHS ester

Cat. No.: B11830187 Get Quote

Ensuring the safe and compliant disposal of TCO-PEG6-NHS ester is critical for laboratory

safety and environmental protection. This document provides essential information and step-

by-step guidance for researchers, scientists, and drug development professionals on the

proper disposal procedures for this reagent.

Immediate Safety and Handling Precautions
Before handling TCO-PEG6-NHS ester, it is imperative to be familiar with its safety profile.

Always consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to

avoid inhalation of dust or aerosols.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Seek prompt medical attention.[1]
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Skin Contact: Rinse the affected skin area with plenty of water. Remove contaminated

clothing.[1]

Inhalation: Move to an area with fresh air. If breathing is difficult, administer CPR, avoiding

mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate

medical attention.[1]

Storage and Stability:

Store in a tightly sealed container in a cool, well-ventilated area at the recommended

temperature of -20°C.[1][2]

Keep away from direct sunlight and sources of ignition.[1]

TCO compounds have a limited shelf life as they can isomerize to the less reactive cis-

cyclooctene (CCO) form; long-term storage is not recommended.[2]

The compound is incompatible with strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Step-by-Step Disposal Protocol
Disposal of TCO-PEG6-NHS ester and its containers must be conducted in accordance with all

local, regional, and national regulations.[1][3]

Quenching Unused Reagent:

The reactive NHS ester can be "quenched" by reacting it with a primary amine or by

hydrolysis.

Amine Quenching: Prepare a solution of a primary amine (e.g., Tris or glycine) in a

suitable buffer. Slowly add the TCO-PEG6-NHS ester solution to the amine solution while

stirring. The amine will react with the NHS ester, rendering it inactive.

Hydrolysis: Dissolve the TCO-PEG6-NHS ester in an appropriate solvent and add a basic

aqueous solution (e.g., sodium bicarbonate) to hydrolyze the NHS ester.
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Allow the quenching reaction to proceed for a sufficient amount of time (e.g., several

hours) to ensure complete deactivation.

Waste Collection:

Collect the quenched solution and any contaminated materials (e.g., pipette tips, tubes) in

a designated, properly labeled hazardous waste container.

Do not mix with incompatible waste streams.

Container Disposal:

Empty containers may retain product residue.[3]

Rinse the empty container multiple times with a suitable solvent (e.g., DMSO, DCM, DMF)

in which the compound is soluble.[2]

Collect the rinsate as hazardous waste.

Once thoroughly decontaminated, the container can be disposed of according to

institutional guidelines, which may include recycling or regular trash disposal.

Arranging for Final Disposal:

Disposal should be arranged through a licensed disposal company as special waste.[4]

Consult with your institution's Environmental Health and Safety (EHS) department to

ensure compliance with all disposal regulations.

Quantitative Data Summary
Property Value Source

Molecular Weight 602.7 g/mol [2]

Storage Temperature -20°C [1][2]

Solubility DMSO, DCM, DMF [2]
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Caption: Workflow for the safe disposal of TCO-PEG6-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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